Cas no 937795-94-3 ((1-Thieno3,2-dpyrimidin-4-ylpiperid-4-yl)methylamine)

• Product Name: (1-Thieno3,2-dpyrimidin-4-ylpiperid-4-yl)methylamine
• CAS No: 937795-94-3
• MF: C₁₂H₁₆N₄S
• MW: 248.347240447998
• CID: 803000
• PubChem ID: 24229708
• Update Time: 2025-10-22

(1-Thieno3,2-dpyrimidin-4-ylpiperid-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinemethanamine,1-thieno[3,2-d]pyrimidin-4-yl-
• (1-thieno[3,2-d]pyrimidin-4-ylpiperidin-4-yl)methanamine
• 4-[4-(Aminomethyl)piperidin-1-yl]thieno[3,2-d]pyrimidine
• (1-Thieno[3,2-d]pyrimidin-4-ylpiperid-4-yl)methylamine
• 937795-94-3
• (1-(Thieno[3,2-d]pyrimidin-4-yl)piperidin-4-yl)methanamine
• 1-(1-{THIENO[3,2-D]PYRIMIDIN-4-YL}PIPERIDIN-4-YL)METHANAMINE
• DTXSID30640413
• CS-0330152
• F17796
• MS-22560
• FT-0726272
• 1-[1-(Thieno[3,2-d]pyrimidin-4-yl)piperidin-4-yl]methanamine
• AKOS011058571
• DB-079694
• (1-Thieno3,2-dpyrimidin-4-ylpiperid-4-yl)methylamine

• Inchi： 1S/C12H16N4S/c13-7-9-1-4-16(5-2-9)12-11-10(3-6-17-11)14-8-15-12/h3,6,8-9H,1-2,4-5,7,13H2
• InChI Key： ZKNFKYHZGAWSEG-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=C(N=CN=2)N1CCC(CN)CC1

Computed Properties

• Exact Mass: 248.11000
• Monoisotopic Mass: 248.10956770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.3Ų

Experimental Properties

• Density: 1.24
• Melting Point: 63.5-72
• Boiling Point: 262.2°C at 760 mmHg
• Flash Point: 100.2°C
• Refractive Index: 1.624
• PSA: 83.28000
• LogP: 2.63170

(1-Thieno3,2-dpyrimidin-4-ylpiperid-4-yl)methylamine Security Information

• Hazard Statement： Harmful
• Hazardous Material Identification：